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Compound of Interest

Compound Name: 4-(2-Nitrovinyl)-1H-indole

CAS No.: 851192-48-8

Cat. No.: B3023432

Get Quote

Part 1: Executive Safety Summary (Immediate
Action)
4-(2-Nitrovinyl)-1H-indole is a conjugated nitroalkene intermediate commonly utilized in the

synthesis of tryptamine derivatives (e.g., psilocin/psilocybin analogs, iboga alkaloids).[1][2] Its

chemical structure combines an indole core with a nitrovinyl side chain, creating a "push-pull"

electronic system. This functionality imparts specific reactivity hazards—primarily

electrophilicity (Michael acceptor) and thermal instability—that dictate its disposal pathway.[3]

⚠️ Critical Hazard Profile
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Hazard Class Description Operational Implication

Energetic Potential
Nitro-bearing conjugated

system.[1][2]

Do not heat to dryness without

control. Potential for

exothermic decomposition

>140°C.

Chemical Reactivity
Strong Michael Acceptor

(Electrophile).[1][2][4]

Segregate from strong bases

and nucleophiles to prevent

uncontrolled polymerization or

heat generation.[1][2]

Toxicity Indole derivative.[1][2][5]

Aquatic Toxin (H400). Zero-

discharge policy.[1][2] Must be

incinerated; never flush down

drains.

Physical State
Yellow/Orange Crystalline

Solid.[1][2]

Dust hazard.[1][2][5][6][7]

Potent respiratory and ocular

irritant.[4][5][7]

Part 2: Technical Hazard Analysis (The "Why")
To safely dispose of this compound, one must understand the causality behind its risks. This is

not a generic "organic waste"; it requires specific stabilization.

The Nitrovinyl Moiety (Energetic & Electrophilic)
The 2-nitrovinyl group (

) is the primary safety concern.[2][3]

Mechanism: The nitro group is strongly electron-withdrawing, making the

-carbon highly electrophilic.

Risk: In the presence of strong bases (hydroxides, alkoxides) or nucleophiles, this compound

can undergo rapid, exothermic polymerization or Michael addition.[3]
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Disposal Implication: Waste streams containing this compound must remain neutral or

slightly acidic. Never mix with basic waste streams (Waste Code D002 - Corrosive Base), as

this can trigger a runaway reaction in the waste drum.[3]

Thermal Instability
While 4-(2-nitrovinyl)-1H-indole is generally stable at room temperature, nitroalkenes possess

a high energy of decomposition.[1][2][3]

Risk: Confinement of the solid under heat (e.g., in a rotary evaporator bath set too high) can

lead to rapid decomposition.[3]

Disposal Implication: The compound is classified for incineration but must be packaged to

avoid friction or heat accumulation during transport.

Part 3: Disposal Workflows & Protocols
A. Waste Characterization & Regulatory Coding
Before disposal, the waste must be characterized under RCRA (Resource Conservation and

Recovery Act) guidelines.

Listed Status: Not specifically listed (P or U list).

Characteristic Status:

Ignitability (D001): Likely. Many nitro-organics are classified as ignitable solids.

Reactivity (D003): Conservative classification recommended. While not a primary

explosive, the nitro group warrants treating it as "potentially reactive" to ensure high-

temperature incineration.

Recommended Labeling: "Hazardous Waste - Toxic, Irritant, Potential Energetic Solid."[3]

B. Protocol 1: Solid Waste Disposal (Pure Compound)
Scenario: Disposal of expired reagents, recrystallization failures, or contaminated solids.[3]
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Stabilization: Ensure the solid is dry and free of strong reducing agents (e.g., LiAlH4) or

oxidizers.

Primary Containment: Transfer the solid into a wide-mouth HDPE (High-Density

Polyethylene) jar.

Why HDPE? It is resistant to chemical attack and shock-absorbent. Avoid glass for final

disposal to prevent breakage-induced exposure.

Secondary Containment: Place the HDPE jar into a clear, sealable plastic bag (4 mil

thickness).

Labeling: Apply a hazardous waste label with the constituents clearly listed: "4-(2-
Nitrovinyl)-1H-indole, 100%."

Destruction: Transfer to EHS for High-Temperature Incineration.

C. Protocol 2: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Scenario: Filtrates from reactions involving nitromethane condensation or reduction steps.

Segregation Check: Test pH of the solution.

If Basic (pH > 8): Neutralize carefully with dilute Acetic Acid or HCl to pH 6-7. Do not

dispose of as basic waste.

Solvent Compatibility: Ensure the solvent carrier (often Nitromethane, Ammonium Acetate, or

Ethanol) is compatible with the organic waste stream.[3]

Container: Collect in a dedicated "High Hazard Organic" carboy.

Crucial: Do not mix with oxidizers (Peroxides, Nitric Acid) in the central waste stream.[3]

Labeling: List all solvents and the active intermediate.

Part 4: Decision Logic & Visualization[3]
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Workflow 1: Waste Stream Segregation Logic
This diagram illustrates the decision process for routing 4-(2-nitrovinyl)-1H-indole waste to

prevent incompatible mixing.
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Figure 1: Decision tree for segregating nitrovinyl indole waste. Note the critical pH check to

prevent polymerization in waste drums.

Workflow 2: Spill Response (Immediate Containment)
In the event of a benchtop spill, physical containment is prioritized over chemical quenching to

minimize reaction heat.[3]
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Click to download full resolution via product page

Figure 2: Operational workflow for spill cleanup.[1][2] Emphasis is placed on avoiding dust

generation due to the irritant nature of the nitroalkene.[2]

Part 5: Reference Data
Table 1: Physical & Safety Properties
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Property Value Disposal Relevance

Molecular Formula C₁₀H₈N₂O₂

Nitrogen content requires

incineration to prevent NOx

release.[1][2]

Melting Point ~170-175°C (dec.)[1][2]

Do not heat waste containers.

Decomposition can be

exothermic.[1][2]

Solubility DMSO, Acetone, MeOH

Use Acetone for cleaning

glassware; water is ineffective.

[1][2][3]

Incompatibility Strong Bases, Oxidizers

Segregate from D002

(Corrosive) and D001

(Oxidizer) waste streams.[1][2]

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8539596/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8539596/
https://pim-resources.coleparmer.com/sds/92398.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-chemie-gmbh-3-2-nitrovinyl-1-phenylindole-en/
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-chemie-gmbh-3-2-nitrovinyl-1-phenylindole-en/
https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://www.fishersci.com/store/msds?partNumber=O610425&countryCode=US&language=en
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b3023432/docs#4-2-nitrovinyl-1h-indole-operational-handling-disposal-guide-1-2
https://www.benchchem.com/product/b3023432/docs#4-2-nitrovinyl-1h-indole-operational-handling-disposal-guide-1-2
https://www.benchchem.com/product/b3023432/docs#4-2-nitrovinyl-1h-indole-operational-handling-disposal-guide-1-2
https://www.benchchem.com/product/b3023432/docs#4-2-nitrovinyl-1h-indole-operational-handling-disposal-guide-1-2
https://www.benchchem.com/product/b3023432?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023432?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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